Cas no 2770546-63-7 (Methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate)
Methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-37401784
- 2770546-63-7
- methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate
- Methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate
-
- Inchi: 1S/C9H16N2O2/c1-13-9(12)8-5-11(6-8)4-7-2-10-3-7/h7-8,10H,2-6H2,1H3
- InChI Key: OQQGTTKSADFQHK-UHFFFAOYSA-N
- SMILES: O(C)C(C1CN(C1)CC1CNC1)=O
Computed Properties
- Exact Mass: 184.121177757g/mol
- Monoisotopic Mass: 184.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 41.6Ų
Methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37401784-0.05g |
methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate |
2770546-63-7 | 0.05g |
$732.0 | 2023-07-06 | ||
| Enamine | EN300-37401784-0.1g |
methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate |
2770546-63-7 | 0.1g |
$767.0 | 2023-07-06 | ||
| Enamine | EN300-37401784-0.25g |
methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate |
2770546-63-7 | 0.25g |
$801.0 | 2023-07-06 | ||
| Enamine | EN300-37401784-0.5g |
methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate |
2770546-63-7 | 0.5g |
$836.0 | 2023-07-06 | ||
| Enamine | EN300-37401784-1.0g |
methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate |
2770546-63-7 | 1.0g |
$871.0 | 2023-07-06 | ||
| Enamine | EN300-37401784-2.5g |
methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate |
2770546-63-7 | 2.5g |
$1707.0 | 2023-07-06 | ||
| Enamine | EN300-37401784-5.0g |
methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate |
2770546-63-7 | 5.0g |
$2525.0 | 2023-07-06 | ||
| Enamine | EN300-37401784-10.0g |
methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate |
2770546-63-7 | 10.0g |
$3746.0 | 2023-07-06 |
Methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on Methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate
Methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate (CAS No. 2770546-63-7)
Methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate, also known by its CAS number 2770546-63-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidine derivatives, which have gained attention due to their unique structural properties and potential applications in drug design. The molecule features a bicyclic structure, with an azetidine ring fused to another azetidine moiety, creating a rigid and compact framework that is often desirable in medicinal chemistry for improving bioavailability and selectivity.
The synthesis of Methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate typically involves multi-step processes, including ring-forming reactions and esterification. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for studying its stereochemical effects in biological systems. The use of catalysts such as palladium complexes or organocatalysts has significantly streamlined the synthesis process, making it more efficient and scalable for research purposes.
From a structural standpoint, the compound's azetidine ring contributes to its rigidity, while the methyl ester group at position 3 enhances solubility and stability. These features make it an attractive candidate for exploring interactions with biological targets such as enzymes or receptors. Recent studies have focused on its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical drug targets for treating conditions like hypertension, pain, and neurodegenerative diseases.
In terms of physical properties, Methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and acetonitrile. Its logP value indicates moderate lipophilicity, which is favorable for crossing biological membranes, a key requirement for drug candidates.
The application of this compound extends beyond basic research into preclinical studies. Recent findings suggest that it may possess anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for constructing complex molecules with high enantioselectivity.
Looking ahead, the development of derivatives of Methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate with enhanced pharmacokinetic profiles is a promising area of investigation. Researchers are also exploring its potential as a building block for constructing larger bioactive molecules through click chemistry and other modular synthetic strategies.
In conclusion, Methyl 1-[(azetidin-3-yl)methyl]azetidine-carboxylate (CAS No. 2770546–63–7) stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool in the pursuit of novel therapeutic agents.
2770546-63-7 (Methyl 1-[(azetidin-3-yl)methyl]azetidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)